Cas no 59718-84-2 (Methyl 3-methylpyridine-2-carboxylate)

• Product Name: Methyl 3-methylpyridine-2-carboxylate
• CAS No: 59718-84-2
• MF: C₈H₉NO₂
• MW: 151.162562131882
• MDL: MFCD03789583
• CID: 365964
• PubChem ID: 12264487
• Update Time: 2025-10-31

Methyl 3-methylpyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-methylpicolinate
• Methyl 3-Methylpyridine-2-carboxylate
• 2-Pyridinecarboxylicacid, 3-methyl-, methyl ester
• Methyl
• 3-Methylpicolinic Acid Methyl Ester
• 3-Methylpyridine-2-carboxylic Acid Methyl Ester
• 3-Methyl-pyridine-2-carboxylic acid methyl ester
• 2-PYRIDINECARBOXYLIC ACID, 3-METHYL-, METHYL ESTER
• Methyl3-methylpyridine-2-carboxylate
• KSC495K1B
• CCQFKEITVOTHIW-UHFFFAOYSA-N
• 2-methoxycarbonyl-3-methylpyridine
• METHYL-3-METHYL PICOLINATE
• 3-Methylpicolinic acid, methyl ester
• EBD210648
• 3-Methyl-2-pyridinecarboxylic acid methyl ester
• AB16147
• CS-W008502
• AS-18019
• AM9816
• Methyl 3-methylpyridine-2-carboxylate, 97%
• EN300-129625
• F1916-7314
• SY005197
• SCHEMBL128711
• DTXSID30483064
• M2746
• AKOS011625751
• FT-0654305
• MFCD03789583
• A8378
• Z976637088
• 59718-84-2
• DB-011291
• Methyl 3-methylpyridine-2-carboxylate

• MDL： MFCD03789583
• Inchi： 1S/C8H9NO2/c1-6-4-3-5-9-7(6)8(10)11-2/h3-5H,1-2H3
• InChI Key： CCQFKEITVOTHIW-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C)=CC=CN=1)=O

Computed Properties

• Exact Mass: 151.06300
• Monoisotopic Mass: 151.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 39.2
• XLogP3: 1.4

Experimental Properties

• Density: 1.121 g/mL at 25 °C
• Boiling Point: 73°C/2mmHg(lit.)
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: n20/D 1.516
• PSA: 39.19000
• LogP: 1.17660

Methyl 3-methylpyridine-2-carboxylate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H315-H318-H335
• Warning Statement： P261-P280-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on Methyl 3-methylpyridine-2-carboxylate

Methyl 3-methylpyridine-2-carboxylate (CAS No. 59718-84-2): A Versatile Intermediate in Modern Organic Synthesis

Methyl 3-methylpyridine-2-carboxylate (CAS 59718-84-2), a derivative of pyridine, is a pivotal compound in pharmaceutical and agrochemical research. Its molecular structure combines a pyridine ring with a methyl ester group, making it a versatile building block for synthesizing complex molecules. Recent studies highlight its role in developing bioactive compounds, particularly in drug discovery and crop protection formulations. Researchers increasingly focus on its sustainable synthesis methods, aligning with the global push for green chemistry.

The compound’s CAS registry number 59718-84-2 ensures precise identification in regulatory and commercial contexts. Its methyl ester functionality enables facile transformations, such as hydrolysis or amidation, which are critical for creating API intermediates. In 2023, patent filings revealed novel applications of 3-methylpyridine-2-carboxylate derivatives in neurological therapeutics, responding to growing demand for CNS-targeting drugs. Analytical techniques like HPLC and NMR confirm its high purity (>98%), a key concern for GMP manufacturing.

Industry trends show rising searches for "pyridine carboxylate suppliers" and "59718-84-2 solubility data," reflecting its expanding use. The compound’s low toxicity profile (LD50 >2000 mg/kg) makes it preferable over halogenated analogs in eco-friendly formulations. A 2024 market analysis projected 6.8% annual growth for heterocyclic carboxylates, driven by antiviral drug development – a hotspot since the COVID-19 pandemic. Proper storage recommendations (2-8°C under nitrogen) and stability studies are frequently queried topics among end-users.

Innovative synthetic routes, such as microwave-assisted esterification, have reduced production costs by 18% compared to traditional methods. This aligns with the pharmaceutical industry’s emphasis on cost-effective intermediates. The compound’s logP value (1.2) and water solubility (3.5 g/L) make it suitable for formulation optimization, a recurring theme in preclinical research forums. Recent publications describe its utility in constructing chiral ligands for asymmetric catalysis, addressing the demand for enantioselective synthesis.

Regulatory compliance is simplified by its exclusion from controlled substance lists in major markets. Quality standards emphasize residual solvent limits (<0.1% methanol) and heavy metal content (<10 ppm), parameters often searched by QA/QC specialists. The emergence of continuous flow chemistry applications for this compound has sparked academic interest, with over 30 citations in 2023 alone. Its UV absorption maxima at 265 nm facilitates analytical monitoring during process scale-up.

Future applications may exploit its metal-chelating properties for catalytic systems or bioconjugation techniques. The compound’s crystallinity and melting point (92-94°C) enable precise polymorph control – a critical factor in solid-state chemistry. As sustainable practices gain traction, biocatalytic production routes using engineered enzymes are under investigation, potentially revolutionizing the supply chain for this high-value intermediate.